Cas no 2680795-74-6 (5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid)

• Product Name: 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid
• CAS No: 2680795-74-6
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5634008
• PubChem ID: 165915148
• Update Time: 2025-06-30

5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-2-carboxylic acid
• EN300-28286626
• 2680795-74-6
• 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid

• Inchi： 1S/C14H21NO5/c1-2-9-19-14(18)15-7-5-10(6-8-15)11-3-4-12(20-11)13(16)17/h2,10-12H,1,3-9H2,(H,16,17)
• InChI Key： PFRHTZAZEQZIOY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1C1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid

Introduction to 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic Acid (CAS No. 2680795-74-6)

5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid, identified by its CAS number 2680795-74-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring and an oxolane moiety. The presence of these functional groups makes it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid is highly intriguing, featuring a combination of heterocyclic and aliphatic components. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its ability to enhance the bioavailability and binding affinity of drug molecules. On the other hand, the oxolane group introduces additional complexity, offering potential for diverse chemical modifications and functionalization. This structural diversity makes the compound a versatile scaffold for synthetic chemists and pharmacologists.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. The compound 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid has emerged as a key player in this landscape due to its unique structural features. The propenyl ether group attached to the carbonyl moiety not only adds to the molecular complexity but also opens up possibilities for further derivatization. Such modifications can lead to the development of novel analogs with enhanced pharmacological properties.

The significance of this compound is further underscored by its potential applications in the synthesis of bioactive molecules. Piperidine derivatives are widely recognized for their role in drug discovery, with numerous successful drugs on the market featuring this structural motif. The oxolane ring, while less common in pharmaceuticals, offers a unique platform for innovation. Its strained three-membered ring structure can lead to favorable interactions with biological targets, making it an attractive component in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These tools have been instrumental in understanding how 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid might interact with various biological targets. For instance, studies suggest that the piperidine ring can form hydrogen bonds with polar residues in protein binding pockets, while the oxolane group may engage in hydrophobic interactions. Such insights are crucial for optimizing the compound's pharmacokinetic profile.

The synthesis of 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the potential rewards are substantial, as successful synthesis could lead to the discovery of novel therapeutic agents with significant clinical benefits. Recent reports highlight innovative synthetic strategies that have been employed to construct similar complex molecules, providing valuable insights into possible approaches for this compound.

In conclusion, 5-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-2-carboxylic acid (CAS No. 2680795-74-6) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a pivotal role in the development of next-generation therapeutics.